Cas no 62579-60-6 (1,1'-Biphenyl, 3-bromo-4,4'-dinitro-)

1,1'-Biphenyl, 3-bromo-4,4'-dinitro- structure
62579-60-6 structure
Product Name:1,1'-Biphenyl, 3-bromo-4,4'-dinitro-
CAS No:62579-60-6
MF:C12H7BrN2O4
MW:323.098982095718
CID:439452
PubChem ID:71385035
Update Time:2025-04-19

1,1'-Biphenyl, 3-bromo-4,4'-dinitro- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, 3-bromo-4,4'-dinitro-
    • 2-bromo-1-nitro-4-(4-nitrophenyl)benzene
    • 3-Bromo-4,4'-dinitro-1,1'-biphenyl
    • DTXSID00807278
    • 62579-60-6
    • Inchi: 1S/C12H7BrN2O4/c13-11-7-9(3-6-12(11)15(18)19)8-1-4-10(5-2-8)14(16)17/h1-7H
    • InChI Key: VXRRZFXOHYVWJG-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(=C1)C1C=CC(=CC=1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 321.95891
  • Monoisotopic Mass: 321.95892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 91.6Ų

Experimental Properties

  • PSA: 86.28

1,1'-Biphenyl, 3-bromo-4,4'-dinitro- Related Literature

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